Cas no 433969-01-8 (4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one)

433969-01-8 structure
Product name:4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-2,3,4,6,7,8-hexahydroquinazolin-5(1H)-one
- 5(1H)-Quinazolinone, 2,3,4,6,7,8-hexahydro-4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-
- 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one
- 433969-01-8
- SR-01000120543
- SR-01000120543-1
- F0581-0589
- 4-(2-methoxyphenyl)-7,7-dimethyl-2-thioxo-1,2,3,4,7,8-hexahydroquinazolin-5(6H)-one
- 4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-3,4,6,8-tetrahydro-1H-quinazolin-5-one
- AKOS024585357
-
- Inchi: InChI=1S/C17H20N2O2S/c1-17(2)8-11-14(12(20)9-17)15(19-16(22)18-11)10-6-4-5-7-13(10)21-3/h4-7,15H,8-9H2,1-3H3,(H2,18,19,22)
- InChI Key: RHKOURQYSNZCGE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 316.12454906Da
- Monoisotopic Mass: 316.12454906Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 82.5Ų
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0581-0589-2mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-5μmol |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-25mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-1mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-10mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-20μmol |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-4mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-5mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-10μmol |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
Life Chemicals | F0581-0589-20mg |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one |
433969-01-8 | 90%+ | 20mg |
$99.0 | 2023-05-17 |
4-(2-methoxyphenyl)-7,7-dimethyl-2-sulfanylidene-1,2,3,4,5,6,7,8-octahydroquinazolin-5-one Related Literature
-
Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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T. Lan,Y. Hu,G. Wu,X. Tao,W. Chen J. Mater. Chem. C, 2015,3, 1888-1892
-
Li Song,Hongsheng Yang,Chunlong Dai,Yukun Xiao,Xinqun Zhang,Yuyang Han,Congcong Bai,Bing Lu,Qianwen Liu,Yang Zhao,Zhipan Zhang,Liangti Qu Energy Environ. Sci., 2021,14, 3075-3085
-
Elnaz Hajizadeh,Ronald G. Larson Soft Matter, 2017,13, 5942-5949
-
Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
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